Cas no 1563533-04-9 (4-(4-Bromopyridin-3-yl)morpholine)

• Product Name: 4-(4-Bromopyridin-3-yl)morpholine
• CAS No: 1563533-04-9
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 4701986
• Update Time: 2025-05-28

4-(4-Bromopyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromopyridin-3-yl)morpholine
• 4-(4-Bromopyridin-3-yl)morpholine

• Inchi： 1S/C9H11BrN2O/c10-8-1-2-11-7-9(8)12-3-5-13-6-4-12/h1-2,7H,3-6H2
• InChI Key： NEJKKKLFVAWAFX-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 25.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(4-Bromopyridin-3-yl)morpholine

Recent Advances in the Study of 4-(4-Bromopyridin-3-yl)morpholine (CAS: 1563533-04-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-Bromopyridin-3-yl)morpholine (CAS: 1563533-04-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways. This heterocyclic compound, featuring both pyridine and morpholine moieties, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its role as a building block for kinase inhibitors, particularly in the development of targeted cancer therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(4-Bromopyridin-3-yl)morpholine in the synthesis of selective PI3Kδ inhibitors. The bromopyridine group serves as an excellent handle for subsequent cross-coupling reactions, enabling rapid diversification of the molecular scaffold. Researchers reported that derivatives containing this core structure showed promising activity against hematological malignancies in preclinical models, with improved selectivity profiles compared to earlier generation inhibitors.

In the field of CNS drug discovery, a recent patent application (WO2023051234) disclosed novel dopamine receptor modulators incorporating the 4-(4-Bromopyridin-3-yl)morpholine scaffold. The morpholine moiety was found to enhance blood-brain barrier penetration while maintaining favorable pharmacokinetic properties. Molecular modeling studies suggest that the specific spatial arrangement of the bromopyridine and morpholine groups contributes to optimal receptor binding interactions.

Significant progress has also been made in the synthetic methodology for 4-(4-Bromopyridin-3-yl)morpholine. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route with higher yields and reduced environmental impact. The new protocol employs continuous flow chemistry techniques, addressing previous challenges associated with the traditional batch process, particularly in controlling exothermic reactions during the bromination step.

From a safety and toxicological perspective, recent in vitro studies have characterized the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound class. Data presented at the 2023 American Chemical Society meeting indicated that the morpholine ring contributes to metabolic stability, while the bromine atom provides opportunities for further structural optimization through various coupling reactions. These findings support the continued investigation of this scaffold in medicinal chemistry programs.

Looking forward, the unique properties of 4-(4-Bromopyridin-3-yl)morpholine position it as a valuable tool in chemical biology probe development. Its dual functionality allows for both target engagement studies (through the bromine handle) and solubility optimization (via the morpholine group). Several research groups have begun exploring its use in PROTAC (Proteolysis Targeting Chimera) designs, where it serves as a linker between target-binding and E3 ligase-recruiting components.